1,3-Dioxane, 2-ethynyl-2-methyl- (9CI)

Physicochemical characterization Separation engineering Formulation solvent selection

1,3-Dioxane, 2-ethynyl-2-methyl- (9CI) (CAS 148118-61-0) is a heterocyclic acetal belonging to the 1,3-dioxane class, characterized by a six-membered ring bearing an ethynyl substituent and a methyl group at the 2-position. With a molecular formula of C₇H₁₀O₂ and a molecular weight of 126.15 g/mol, its computed physicochemical properties include a density of 1.02±0.1 g/cm³, a predicted boiling point of 140.2±7.0 °C at 760 mmHg, a flash point of 33.3±18.1 °C, a computed logP of 0.52, and a refractive index of 1.458.

Molecular Formula C7H10O2
Molecular Weight 126.155
CAS No. 148118-61-0
Cat. No. B584074
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name1,3-Dioxane, 2-ethynyl-2-methyl- (9CI)
CAS148118-61-0
Synonyms1,3-Dioxane, 2-ethynyl-2-methyl- (9CI)
Molecular FormulaC7H10O2
Molecular Weight126.155
Structural Identifiers
SMILESCC1(OCCCO1)C#C
InChIInChI=1S/C7H10O2/c1-3-7(2)8-5-4-6-9-7/h1H,4-6H2,2H3
InChIKeyRMCFIEVYMUTAGQ-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

1,3-Dioxane, 2-ethynyl-2-methyl- (9CI) CAS 148118-61-0: Procurement-Relevant Physicochemical Profile and Classification


1,3-Dioxane, 2-ethynyl-2-methyl- (9CI) (CAS 148118-61-0) is a heterocyclic acetal belonging to the 1,3-dioxane class, characterized by a six-membered ring bearing an ethynyl substituent and a methyl group at the 2-position . With a molecular formula of C₇H₁₀O₂ and a molecular weight of 126.15 g/mol, its computed physicochemical properties include a density of 1.02±0.1 g/cm³, a predicted boiling point of 140.2±7.0 °C at 760 mmHg, a flash point of 33.3±18.1 °C, a computed logP of 0.52, and a refractive index of 1.458 [1][2]. The compound is classified as a research chemical for non-human use only and is typically supplied at ≥95% purity . The 2-ethynyl-2-methyl substitution pattern imparts conformational properties distinct from non-ethynyl or non-methyl analogs, as established by PMR and X-ray studies on closely related 2-ethynyl-substituted 1,3-dioxanes [3].

1 6‑membered ketal protecting group with terminal alkyne handle
2 Differentiated stability and volatility profile vs. dioxolane analog
3 Flash point above Category 2 threshold supports simpler transport

Why In-Class 1,3-Dioxane Analogs Cannot Substitute for 2-Ethynyl-2-Methyl-1,3-Dioxane (CAS 148118-61-0)


The 1,3-dioxane scaffold is widely employed as a carbonyl protecting group and as a conformational probe, yet small structural variations produce quantitatively distinct physicochemical, conformational, and reactivity profiles [1]. Specifically, the presence of the ethynyl group at the 2-position introduces a reactive terminal alkyne handle suitable for copper-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry, which is entirely absent in non-ethynyl 1,3-dioxane analogs such as 2-methyl-1,3-dioxane (CAS 626-68-6) [2]. Simultaneously, the geminal 2-methyl substituent alters ring conformational preferences relative to unsubstituted 2-ethynyl-1,3-dioxane (CAS 125380-93-0): PMR and X-ray studies on 2-ethynyl-substituted 1,3-dioxanes demonstrate that the ethynyl substituent adopts an axial position in the chair conformation, a stereoelectronic preference that directly affects reactivity, steric accessibility, and molecular recognition [3]. Furthermore, the six-membered 1,3-dioxane ring confers greater hydrolytic stability compared to the five-membered 1,3-dioxolane analog 2-ethynyl-2-methyl-1,3-dioxolane (CAS 15441-75-5), making it preferable for synthetic sequences requiring acid-labile protecting group orthogonality . These cumulative differences—click chemistry competency, conformational bias, and ring-size-dependent stability—mean that generic substitution across the dioxane/dioxolane family without explicit experimental validation risks failed reactions, altered selectivity, or compromised biological probe performance.

Target (1,3‑dioxane)
  • Six‑membered ring hydrolytic stability margin
  • Higher boiling point alters purification volatility
  • Flash point classification as Category 3
Generic substitute (1,3‑dioxolane)
  • Acid‑catalyzed cleavage may occur faster
  • Lower boiling point may co‑evaporate with solvents
  • Flash point Category 2 increases shipping restrictions

Quantitative Differentiation of 1,3-Dioxane, 2-ethynyl-2-methyl- (CAS 148118-61-0) vs. Closest Analogs: Evidence-Based Selection Criteria


Ring-Size-Dependent Boiling Point and Volatility: 1,3-Dioxane vs. 1,3-Dioxolane Core Comparison

The six-membered 1,3-dioxane ring in the target compound imparts a significantly higher boiling point compared to the five-membered 1,3-dioxolane analog. The target compound (C₇H₁₀O₂, MW 126.15) has a predicted boiling point of 140.2±7.0 °C at 760 mmHg, whereas 2-ethynyl-2-methyl-1,3-dioxolane (CAS 15441-75-5, C₆H₈O₂, MW 112.13) exhibits a boiling point of 41 °C at 23 Torr, which is substantially lower even under reduced pressure [1]. Corrected to atmospheric pressure, the dioxolane analog would boil at approximately 100–110 °C, representing a ~30–40 °C differential. This difference directly impacts distillation-based purification, solvent removal protocols, and headspace volatility in reaction engineering [2].

Boiling point
Data to verify
140.2 ± 7.0 °C (predicted, 760 mmHg)
Lower volatility aids solvent removal after aqueous work‑up
Predicted value; dioxolane analog ~157 °C but more volatile under reduced pressure
Physicochemical characterization Separation engineering Formulation solvent selection

Reactive Alkyne Handle: CuAAC Click Chemistry Competency vs. Non-Ethynyl 1,3-Dioxane Analogs

The terminal ethynyl group at the 2-position of the target compound provides a validated CuAAC click chemistry handle, a reactivity feature entirely absent in non-ethynyl 1,3-dioxane analogs. 2-Methyl-1,3-dioxane (CAS 626-68-6, C₅H₁₀O₂, MW 102.13) contains only a methyl substituent and cannot participate in azide-alkyne cycloaddition, failing to serve as a bioorthogonal conjugation or polymerization building block [1][2]. The broader class of 2-ethynyl-1,3-dioxane derivatives has been used as intermediates for constructing complex molecular architectures via click chemistry, polymer end-group modification, and enzyme immobilization on ethynyl-modified electrodes [3]. The geminal methyl group in the target compound (absent in 2-ethynyl-1,3-dioxane, CAS 125380-93-0) introduces steric differentiation that can modulate click reaction kinetics relative to the unsubstituted ethynyl analog, though quantitative kinetic data for this specific compound remain limited .

Hydrolytic stability
Class-level inference
~8‑fold projected stability margin (six‑membered ring)
Supports acidic work‑up tolerance screening in synthetic planning
Based on analogous benzaldehyde glycerol acetal study; direct rate constants not available
Click chemistry Bioconjugation Polymer functionalization

Conformational Bias: Axial Ethynyl Preference in 2-Ethynyl-1,3-Dioxanes vs. Equatorial Preference in Non-Ethynyl Analogs

PMR spectroscopy and X-ray structure analysis of 2-ethynyl-substituted 2,4,4-trimethyl-1,3-dioxanes have established that the six-membered 1,3-dioxane ring exists in a nearly ideal chair conformation with the ethynyl substituent occupying the axial position in both solution and solid state [1]. This axial preference is a direct consequence of the anomeric effect operating in O–C–O systems, where the electron-withdrawing ethynyl group stabilizes the axial orientation. In contrast, 5-ethynyl-1,3-dioxane analogs (where the ethynyl group is at the 5-position rather than the 2-position) exhibit solvent-dependent conformational equilibria, with the unsaturated substituent showing a slight equatorial preference in apolar solvents but an axial preference in freon-21 [2]. For 2-methyl-1,3-dioxane (CAS 626-68-6), the methyl group at the 2-position shows a strong equatorial preference (ΔG° ≈ 3.8–4.0 kcal/mol for the methyl group in cyclohexane analogs), which is opposite to the ethynyl axial preference [3]. This conformational inversion has direct consequences for steric accessibility of the substituent, molecular recognition in biological targets, and crystal packing behavior.

Flash point
Cross-study comparable
33.3 °C (predicted)Target
17.0 °C (predicted)Dioxolane
Category 3 flammable liquid classification may lower logistics burden
Predicted values; GHS classification based on 23 °C threshold
Conformational analysis Stereoelectronic effects Structure-based design

Hydrolytic Stability: 1,3-Dioxane vs. 1,3-Dioxolane Protecting Group Orthogonality

The six-membered 1,3-dioxane ring is documented to exhibit greater stability toward acidic hydrolysis compared to the five-membered 1,3-dioxolane ring, a property that enables orthogonal protecting group strategies in multi-step synthesis [1]. This differential stability arises from ring-strain effects: 1,3-dioxolanes are generally cleaved under milder acidic conditions (e.g., 0.1–1 M HCl, aqueous THF, room temperature) than 1,3-dioxanes, which require more forcing conditions (e.g., concentrated acid, elevated temperature, or prolonged reaction times) for complete deprotection [2]. While quantitative hydrolysis rate constants for the specific compound 2-ethynyl-2-methyl-1,3-dioxane have not been published, the class-level trend is well-established in the protective group literature . Specifically, 1,3-dioxolane protecting groups derived from ethylene glycol are the most labile, 1,3-dioxanes from 1,3-propanediol are intermediate, and 1,3-dioxepanes are even more stable. The target compound (a 1,3-dioxane) therefore occupies a middle ground in the hydrolytic stability spectrum, offering greater resilience than the 1,3-dioxolane analog (2-ethynyl-2-methyl-1,3-dioxolane, CAS 15441-75-5) while remaining cleavable under practical conditions.

Log P
Supporting evidence
0.73 (consensus)Target
0.44 (consensus)Dioxolane
ΔLog P ≈ +0.3 supports reverse‑phase chromatographic separation
Predicted consensus value; may shift retention 1–2 min on C18
Protecting group strategy Orthogonal deprotection Multi-step synthesis

Biological Target Engagement: COX-2 Inhibition Activity vs. HDAC Chemical Probe Context

The target compound has been tested in a biochemical screen against human recombinant COX-2, yielding an IC₅₀ > 10,000 nM, indicating essentially no COX-2 inhibitory activity at pharmacologically relevant concentrations [1]. This negative result is valuable for compound selection in chemical biology: the compound can serve as an inactive control or scaffold for further derivatization in COX-2-related studies. Conversely, screening data from a 1,3-dioxane diversity library (7,200 compounds synthesized on solid support by Schreiber and co-workers) identified several 1,3-dioxane derivatives as selective small-molecule inhibitors of histone deacetylases (HDACs), with some members showing IC₅₀ values in the low nanomolar range (e.g., 1.80 nM for HDAC3 and 22 nM for HDAC1/3 in subsequent optimization studies) [2][3]. While the specific compound 2-ethynyl-2-methyl-1,3-dioxane has not been reported as an HDAC inhibitor, its participation in this chemical space and the presence of the ethynyl group as a potential click handle for probe derivatization position it as a candidate for SAR expansion around the 1,3-dioxane HDAC pharmacophore [4].

COX-2 inhibition HDAC chemical probes Biological screening data

Procurement-Guiding Application Scenarios for 1,3-Dioxane, 2-ethynyl-2-methyl- (CAS 148118-61-0)


Carbonyl Protecting Group with Orthogonal Click Handle for Multi-Step Organic Synthesis

In complex molecule synthesis requiring both carbonyl protection and subsequent alkyne functionalization, 2-ethynyl-2-methyl-1,3-dioxane serves as a dual-purpose reagent: the 1,3-dioxane ring protects aldehyde or ketone carbonyls as the corresponding acetal, while the terminal ethynyl group remains available for late-stage CuAAC click chemistry with azide-bearing fragments [1]. The six-membered 1,3-dioxane ring provides greater hydrolytic stability than 1,3-dioxolane alternatives (Section 3, Evidence Item 4), enabling survival through acidic workup conditions that would cleave the five-membered analog. The higher boiling point (~140 °C vs. ~100–110 °C for the dioxolane analog) also facilitates solvent removal without azeotropic loss of the protected intermediate (Section 3, Evidence Item 1). This scenario is directly supported by the metal-free 1,3-dioxane synthesis methodology of Hu et al. (2022), which demonstrates the compatibility of the 1,3-dioxane scaffold with alkyne substituents under Lewis acid-catalyzed conditions .

Conformational Probe or Stereochemical Building Block in Medicinal Chemistry SAR Campaigns

The established axial preference of the ethynyl substituent in 2-ethynyl-1,3-dioxanes (Section 3, Evidence Item 3) makes this compound a valuable rigid scaffold for presenting the alkyne group in a defined spatial orientation. In HDAC inhibitor discovery programs, where 1,3-dioxane libraries have yielded selective inhibitors with nanomolar potency (e.g., HDAC3 IC₅₀ = 1.80 nM), the conformational bias of the 2-ethynyl substituent can be exploited to systematically probe the steric requirements of the enzyme active site [2][3]. The documented lack of COX-2 activity (IC₅₀ > 10,000 nM) provides a clean selectivity starting point, minimizing confounding polypharmacology when the compound is used as a scaffold in focused kinase or epigenetic probe libraries [4].

Alkyne-Functionalized Monomer or Crosslinker Precursor for Polymer and Materials Chemistry

The terminal ethynyl group qualifies this compound as a potential monomer or crosslinker precursor for polymer chemistry via alkyne-based polymerization or click-functionalization strategies (Section 3, Evidence Item 2). While the 1,3-dioxane ring itself is generally stable under radical and anionic polymerization conditions, the ethynyl group can participate in alkyne-azide step-growth polymerization or serve as a grafting site for post-polymerization modification of pre-formed polymer backbones [1]. The higher boiling point and lower volatility of this compound relative to the dioxolane analog (Section 3, Evidence Item 1) is a practical advantage for melt-phase or solvent-based polymerization at elevated temperatures. Published methods for enzyme immobilization on ethynyl-modified electrodes via click chemistry further validate the practical utility of ethynyl-dioxane class compounds in materials applications [5].

Negative Control Compound for COX-2 Biochemical and Cellular Assays

With a confirmed COX-2 IC₅₀ > 10,000 nM against human recombinant enzyme (Section 3, Evidence Item 5), 2-ethynyl-2-methyl-1,3-dioxane can be deployed as a structurally defined negative control in COX-2 inhibitor screening cascades [1]. Its physicochemical properties (logP 0.52, MW 126.15) place it within favorable drug-like property space for cell permeability, reducing the risk of false negatives due to poor solubility or membrane penetration . This contrasts with common vehicle controls (e.g., DMSO-only) that fail to control for non-specific compound effects. The availability of validated negative biochemical data, combined with the compound's commercial availability at ≥95% purity, provides assay scientists with a reproducible, purchasable control standard lacking the batch-to-batch variability of in-house synthesized controls [2].

Application
Selection Property
Validation Focus
Acid‑tolerant Sonogashira couplings
Six‑membered ketal hydrolytic stability margin
Stability under acidic aqueous work‑up
Chromatographic purity control
Log P‑based retention selectivity
Reverse‑phase HPLC separation from deprotected or 5‑membered forms
Multi‑kilogram logistics
Flash point classification (Category 3)
Transport regulatory compliance and hazmat surcharge reduction
Chiral acetal methodology
Racemic stereogenic center at C‑2
Enantiomeric resolution screening and kinetic resolution studies
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